Ethyl 5-acetyl-2-amino-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-acetyl-2-amino-6,7-dihydro-4H-thieno[3,2-c]pyridine-3-carboxylate
• InChI: InChI=1S/C12H16N2O3S/c1-3-17-12(16)10-8-6-14(7(2)15)5-4-9(8)18-11(10)13/h3-6,13H2,1-2H3
• InChI Key: YLFWKUMMNJAKRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CN(CC2)C(=O)C)N
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol
• CAS No.: 924829-09-4

Description

Ethyl 5-acetyl-2-amino-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-3-carboxylate is a chemical compound with the molecular formula C12H16N2O3S. It is a solid substance.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the Schiff base ligand has been synthesized from 5-bromo-2-hydroxybenzaldehyde and ethyl 6-acetyl-2-amino-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate.

Molecular Structure Analysis

The molecular structure of this compound consists of a tetrahydrothieno[3,2-c]pyridine core with an acetyl group at the 5-position, an amino group at the 2-position, and a carboxylate group at the 3-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully documented. The molecular weight of the compound is 268.33. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Heterocyclic Compound Synthesis

This compound serves as a starting material or intermediate in the synthesis of various heterocyclic compounds. A notable application is the synthesis of new Pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles, achieved through cyclization reactions under different conditions, leading to the creation of diverse pyridothienopyrimidine derivatives (El-Kashef et al., 2010). Another study presented the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, showcasing the compound's versatility as a synthon for further chemical transformations (Bakhite et al., 2005).

Photophysical Property Exploration

Research on thieno[2,3-b]pyridine derivatives, synthesized using similar compounds, investigated their spectral-fluorescent properties, suggesting potential applications in materials science and photophysical research (Ershov et al., 2019). This underscores the compound's utility in developing materials with specific photophysical characteristics.

Organic Synthesis and Catalysis

The compound has been employed in organic synthesis, demonstrating its role in [4 + 2] annulation processes to create highly functionalized tetrahydropyridines, showcasing its utility in the development of complex organic molecules with complete regioselectivity and excellent yields (Zhu et al., 2003).

Future Directions

The future directions for research on Ethyl 5-acetyl-2-amino-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-3-carboxylate could involve further exploration of its potential biological activities, given the antiproliferative activity observed in structurally similar compounds. Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.